Cas no 64025-67-8 (Ethyl 3-cyclopropyl-2-oxopropanoate)

• Product Name: Ethyl 3-cyclopropyl-2-oxopropanoate
• CAS No: 64025-67-8
• Molecular Formula: C₈H₁₂O₃
• Molecular Weight: 156.17908
• MDL: MFCD12407170
• CID: 1025814
• PubChem ID: 22285629

Ethyl 3-cyclopropyl-2-oxopropanoate Properties

Names and Identifiers

• Ethyl 3-cyclopropyl-2-oxopropanoate
• 3-cyclopropyl-2-oxopropanoic acid ethyl ester
• 3-cyclopropyl-2-oxopropionic acid ethyl ester
• 3-cyclopropyl-2-oxo-propionic acid ethyl ester
• AK-77163
• ANW-71646
• CTK8C4356
• I14-11935
• KB-252982
• SureCN113236
• DB-124821
• A867965
• Ethyl beta-cyclopropyl-alpha-ketopropionate
• SY097587
• PS-15419
• NEEXXQDCFONWJB-UHFFFAOYSA-N
• DTXSID20624383
• 64025-67-8
• Ethyl3-cyclopropyl-2-oxopropanoate
• MFCD12407170
• CS-0054050
• SB11814
• P11469
• SCHEMBL113236
• AKOS015898991

• MDL： MFCD12407170
• InChIKey： NEEXXQDCFONWJB-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12O3/c1-2-11-8(10)7(9)5-6-3-4-6/h6H,2-5H2,1H3
• SMILES： CCOC(=O)C(=O)CC1CC1

Computed Properties

• Exact Mass: 156.078644241g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 156.078644241g/mol
• Heavy Atom Count: 11
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids